Cas no 90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester)

Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester structure
90327-02-9 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
CAS No:90327-02-9
MF:C9H18O3
MW:174.237423419952
CID:789357
PubChem ID:20535031
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
    • 2-ethoxyethyl 2,2-dimethylpropanoate
    • 90327-02-9
    • DTXSID50608454
    • SCHEMBL8137603
    • Inchi: 1S/C9H18O3/c1-5-11-6-7-12-8(10)9(2,3)4/h5-7H2,1-4H3
    • InChI Key: UNOYPWPMWHXVFE-UHFFFAOYSA-N
    • SMILES: O(CCOCC)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 174.125594432g/mol
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.5Ų
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